N-(4-chlorobenzyl)-3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-[4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-1,2,4-triazol-3-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C21H28ClN5O3/c1-30-12-11-26-21(29)27(18-8-9-18)19(24-26)16-3-2-10-25(14-16)20(28)23-13-15-4-6-17(22)7-5-15/h4-7,16,18H,2-3,8-14H2,1H3,(H,23,28)
• InChI Key: PWRFIEHOQXRETE-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)N(C(=N1)C2CCCN(C2)C(=O)NCC3=CC=C(C=C3)Cl)C4CC4
• Molecular Formula: C21H28ClN5O3
• Molecular Weight: 433.9 g/mol

Description

N-(4-chlorobenzyl)-3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H28ClN5O3 and its molecular weight is 433.94. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorobenzyl)-3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorobenzyl)-3-(4-cyclopropyl-1-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of piperidine carboxamide derivatives often involves complex chemical reactions aiming at developing compounds with potential pharmaceutical applications. For instance, the work on the synthesis of heterocyclic carboxamides as potential antipsychotic agents showcases the efforts in creating compounds with specific biological activities through the manipulation of chemical structures (Norman et al., 1996). Similarly, the development of enantioselective processes for preparing CGRP receptor inhibitors emphasizes the importance of stereoselectivity in the synthesis of therapeutically relevant compounds (Cann et al., 2012).

Biological and Pharmacological Applications

Piperidine carboxamide derivatives have been investigated for a variety of biological activities. For example, certain benzamide derivatives have been identified as selective serotonin 4 receptor agonists, showing potential as prokinetic agents affecting gastrointestinal motility (Sonda et al., 2003). Another study focused on the synthesis and antimicrobial activity of new pyridine derivatives, highlighting the antimicrobial potential of these compounds (Patel et al., 2011).